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Compound of Interest

Compound Name: (R)-Bicalutamide

CAS No.: 122544-02-9

Cat. No.: B049080

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for handling (R)-Bicalutamide, a non-steroidal anti-androgen.

The following procedural guidance outlines operational and disposal plans to minimize risk and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Hazard
Summary
(R)-Bicalutamide is classified as a hazardous substance. It is suspected of causing cancer

and may damage fertility or the unborn child.[1][2][3] It can also cause skin and serious eye

irritation, and may cause respiratory irritation.[1][4] Therefore, strict adherence to PPE

protocols is mandatory.
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Exposure Control
Personal Protective

Equipment (PPE)
Specifications & Precautions

Occupational Exposure Limit N/A
0.01 mg/m³ (LTEL 8hr TWA)

for Bicalutamide.

Engineering Controls Fume Hood

Handle (R)-Bicalutamide in a

well-ventilated area, preferably

within a chemical fume hood to

minimize inhalation exposure.

Eye Protection Safety Glasses

Use safety glasses to protect

against direct contact with the

product.

Skin and Body Protection Impervious Gloves & Clothing

Wear impervious protective

gloves and clothing to prevent

direct skin contact. For

repeated or excessive

handling, a full chemical

protective suit may be

necessary.

Respiratory Protection NIOSH-approved Respirator

In situations with potential for

dust generation or when

exposure limits may be

exceeded, a NIOSH-approved

air-purifying half-mask

respirator with a high-efficiency

filter should be worn.

Operational Plan for Handling (R)-Bicalutamide
1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

PPE Check: Ensure all required PPE is available, in good condition, and properly fitted.
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Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Work Area Preparation: Designate a specific area for handling (R)-Bicalutamide, preferably

within a fume hood. Cover the work surface with absorbent, disposable liners.

2. Step-by-Step Handling Process:

Don all required PPE: lab coat, safety glasses, and impervious gloves.

Carefully weigh the required amount of (R)-Bicalutamide on a tared weigh boat inside the

fume hood to avoid dust generation.

If dissolving the compound, add the solvent slowly to the powder to prevent splashing.

Handle all solutions containing (R)-Bicalutamide with the same level of precaution as the

solid form.

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

3. Post-Handling Procedures:

Decontaminate the work area by wiping it down with an appropriate cleaning agent.

Dispose of all contaminated disposable materials, including weigh boats, liners, and gloves,

as hazardous waste.

Carefully remove PPE, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling.

Disposal Plan for (R)-Bicalutamide Waste
(R)-Bicalutamide is very toxic to aquatic life with long-lasting effects. Therefore, proper

disposal is critical to prevent environmental contamination.
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Segregation: All waste contaminated with (R)-Bicalutamide, including unused compound,

contaminated labware, and PPE, must be segregated from general laboratory waste.

Containment: Place all solid waste into a clearly labeled, sealed, and puncture-resistant

hazardous waste container. Place liquid waste into a labeled, sealed, and compatible

hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "(R)-Bicalutamide".

Disposal: Arrange for the disposal of the hazardous waste through an accredited disposal

contractor, typically via incineration. Do not flush any (R)-Bicalutamide waste down the

drain or dispose of it in the regular trash.

Experimental Workflow for Safe Handling and
Disposal
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Workflow for Safe Handling and Disposal of (R)-Bicalutamide
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Click to download full resolution via product page

Caption: Logical flow for handling and disposing of (R)-Bicalutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

